Cas no 1553617-16-5 (1-2-bromo-1-(2,2-difluoroethoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-4-methylbenzene
• CAS No: 1553617-16-5
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 6127828
• PubChem ID: 82007201
• Update Time: 2024-01-12

1-2-bromo-1-(2,2-difluoroethoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-4-methylbenzene
• EN300-1135285
• 1-[2-bromo-1-(2,2-difluoroethoxy)ethyl]-4-methylbenzene
• AKOS020989795
• 1553617-16-5

• Inchi： 1S/C11H13BrF2O/c1-8-2-4-9(5-3-8)10(6-12)15-7-11(13)14/h2-5,10-11H,6-7H2,1H3
• InChI Key： PUGFFJKCYLSHIO-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)OCC(F)F

Computed Properties

• Exact Mass: 278.01178g/mol
• Monoisotopic Mass: 278.01178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers